AbstractWe have developed a model of interaction between propagating longitudinal plane elastic waves and an elastic medium containing oriented microcracks with a singularity in the boundary conditions in the “linear slip” approximation. The form of the dispersion equation is determined in the approximation of the theory of Bloch and Floquet waves. The results of its solution are obtained and analyzed; the solutions determine the nature of the dependences of the propagation phase velocity and the attenuation coefficient of the effective longitudinal wave on the parameters of microroughness of the crack banks and other model parameters.

AbstractFrequency response analysis (FRA) is considered as a reliable method for the diagnosis of the power transformer winding. Despite this popularity, interpretation of FRA signatures has challenges steel. This paper proposes an elegant and a robust decentralized computation methodology based on logistic chaotic JAYA algorithm (LCJAYA) to construct a high frequency mutually coupled equivalent circuit (HF-MCEC) of the transformer winding for diagnosis purposes. The decentralized HF-MCEC is firstly built from three frequency sub-bands (low, medium, and high frequency) separately. Afterwards, the synthesized LCJAYA algorithm with high efficiency and the mathematical model for HF-MCEC are elaborated. As well, the optimisation methods have difficulties in identifying the nearly unique equivalent circuit parameter in a large search space area. The proposed methodology uses two main strategies. At first, a logistic chaotic to enhance the population diversity and to improve the exploration search areas. Then, a chaotic mutation strategy to improve the exploration and the exploitation at different search process. The success of the proposed study can be imputed to a careful physical correlation between the inductances, capacitances, resistances parameters and their natural frequencies. FRA measurements has been conducted on transformer winding models. The performance of the proposed method is evaluated and compared under different cases.

AbstractThe purpose of this research is to quantitatively detect the damage of the wire rope complex structure under the excitation of weak magnetic field. The theoretical foundation is established by combining the law of energy conservation and the Jiles–Atherton (J–A) model, and a new theoretical model of force-magnetic coupling based on weak magnetic excitation is proposed. Use Solidworks software to model the wire rope structure and ANSYS simulation to extract the characteristics of the magnetic signal of the wire rope structure, and observe the characteristic curve of the magnetic signal changing with the wire rope structure and damage location. Combined with the simulation analysis, the damage of the wire rope is detected through the experiment, and extract the characteristic value of the magnetic signal about the damaged part, realize the quantitative analysis of the damage of the wire rope.

AbstractAs an economical, efficient, and time-saving engineering technology, determining the dynamic mechanical properties of biocomposites have been widely used in non-destructive testing technology, such as the measurement of dynamic elastic modulus (Ed) and dynamic Poisson’s ratio (μ). Here, the experiment measured the values of μLT.μLR.μRT its dynamic elastic modulus at different positions of five common sugarcane varieties (Regan 1, Liucheng 05-136, Guitang 42, Funong 41, Yuetang 94-128). The results showed that the Poisson’s ratio values of μLT and μLR were the same, but there were significant differences in μRT. The numerical results between different varieties showed significant differences in dynamic elastic modulus measurement. To further verify the reliability of the data, the experiment measured the static elastic moduli of five sugarcane materials by employing a universal testing machine. The values of the static elastic moduli and the dynamic elastic moduli were the same. The experiment observed significant mechanical differences among sugarcane varieties. In conclusion, our findings provide some basic support for the follow-up mechanical simulation analysis and lodging resistance research of sugarcane stalks.

Abstract—A detailed description of a technique is presented that allows one to solve the inverse geometric problem of magnetostatics for surface defects of a ferromagnetic plate in the three-dimensional case with any configuration of the relative position of magnetic transducers and defects and taking into account the nonlinearity of the response of the ferromagnet to an external stationary magnetic field. The application of the technique to a configuration in which defects are located on the metal surface closest to the magnetic transducers is given for the first time.

AbstractTests for low-cycle fatigue in the elastic-plastic deformation region of samples made of 09G2S steel prepared on a 3D laser printer by selective laser Melting (SLM-steel) were carried out. The major hysteresis loops and field dependences of the reversible magnetic permeability were measured. It was found that normalization at 980°C (1 h) reduces the tensile strength of SLM steel 09G2S by 2 times (\({{\sigma }_{{\text{u}}}} = 502\) MPa) and increases the elongation by almost 6 times (\(\delta = 34.6\% \)), bringing this steel closer to cast steel 09G2S. The magnetic properties (\({{H}_{{\text{c}}}},\;{{B}_{{\text{r}}}},\;{{\mu }_{{\max }}}\)) of cast and SLM-normalized steel before and after cyclic tests are similar. The main changes in these properties of both cast and SLM steel are observed at the initial stage of low-cycle tests; a further increase in the number of cycles (up to the destruction of the test samples) does not lead to any considerable change in them. The nature of the change in the magnetoelastic field \({{H}_{\sigma }}\) determined from the experimental field dependences of reversible magnetic permeability during low-cycle tests for cast and SLM steels is radically different: for cast steel 09G2S, the magnetoelastic field \({{H}_{\sigma }}\) practically does not change with increasing the number of cycles, whereas for steel 09G2S manufactured using selective laser melting, there is a sharp increase in the value of \({{H}_{\sigma }}\) by 30% during the first test cycles that is most likely due to an increase in residual stresses.

AbstractThe results of numerical modeling and experimental investigation of the possibilities of using simultaneous magnetization of a tested ferromagnetic product by strong constant and weak alternating fields are presented to determine the possibility of increasing the reliability of magnetic flaw detection of gas pipelines, especially for detecting stress-corrosion damage. The previously revealed occurrence of a local anomaly in the magnetic permeability of the product material correlating with the parameters of the underlying continuity defect in the presence of a strong permanent magnetic field on the defect-free side of the test object has been confirmed. As a result, the magnetic flux leakage (MFL) method, widely used for flaw detection of main gas pipelines, can in principle be supplemented by the use of an attached eddy current transducer to detect this local anomaly of magnetic permeability. This transducer can be used instead of (or in combination with) the permanent tangential magnetic field sensor commonly used in the MFL method. No advantages of such a replacement have been revealed. There were also no possibilities for detecting stress-corrosion damage by local changes in electrical conductivity at the location of the defect and no possibilities for using the SLOFEC method in the monitoring of main gas pipelines due to unacceptably high energy consumption.

AbstractThe research analyses some possibilities for automated processing of data from measuring the nondestructive testing characteristics: thermo-electromotive force (EMF) and magnetic noise (MN), also known as Barkhausen noise (NB), represented respectively by the parameters: thermo-electromotive voltage ET and magnetic noise voltage ENB, in samples of metals and alloys. Mathematical algorithms for developing software for an automated system for evaluating the test results are presented. Two statistical methods for classifying groups of samples and products according to measured values of ET and ENB, when sorting by grade (chemical composition) and heat treatment (hardness) of structural steels were investigated—cluster analysis and robust (stable) evaluations, which are suitable for data processing with high dispersion.

AbstractReverse time migration (abbreviated as RTM), as a powerful imaging technique, is widely used in many areas such as seismic exploration and ultrasonic nondestructive testing technology. Traditional RTM algorithms do not take the viscosity of media into account so that the final results are degraded because of attenuation of amplitude and dispersion of velocity. To compensate energy loss and correct phase distortion, we propose a Q-compensated RTM algorithm in frequency domain. Wavefields are extrapolated forward and backward by finite difference frequency domain method and cross-correlation is employed as imaging condition. Real-valued velocity is replaced by complex-valued velocity (specifically Kolsky–Futterman model) to incorporate viscosity into acoustic equation. Stabilization is one of the key aspects of Q-compensated RTM, since compensation for the effect of viscosity boosts numerical errors and high-frequency noise as well. To stabilize the process, anti-dispersion acoustic equation is introduced. In this article, we first introduce our algorithm in detail and then carry out two numerical experiments on synthetic data. In each of the two experiments, synthetic acoustic record and viscoacoustic record are displayed to show the effect of viscosity. Secondly, comparison between four results (acoustic RTM on acoustic data, acoustic RTM on viscoacoustic data, unstable Q-compensated RTM on viscoacoustic data and stable Q-compensated RTM on viscoacoustic data) is made to demonstrate the effectiveness of our approach. It is shown that the proposed approach successfully compensates the amplitude attenuation and velocity dispersion while prevent numerical errors and high-frequency noise from growing exponentially.

AbstractStrength control of welded joints is used in many industries. X-ray microtomography as a method of nondestructive testing allows one not only to detect the presence of defects, but also to classify them and assess the size of cracks and noncrack-like defects (pores). This article discusses the nondestructive testing of welded joints of 6061 T6 aluminum alloy using computer micrototomography and a mathematical model of the thermal welding process implemented in ANSYS Workbench. Experimental results of the X-ray microtomograph are presented, and the size of defects in this sample is estimated. The mathematical model allowed us to obtain the thermal histories at which the flaws were formed.